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Compound of Interest

Compound Name: Lturm 36

Cat. No.: B15579307 Get Quote

Immediate Safety and Logistical Information for the Disposal of Lturm-36

Lturm-36 is a potent PI 3-kinase delta inhibitor utilized in anticancer research.[1][2] As with any

specialized chemical compound used in laboratory settings, adherence to proper disposal

protocols is crucial to ensure personnel safety and environmental compliance. While the

specific Safety Data Sheet (SDS) for Lturm-36 should always be consulted as the primary

source of information, this guide provides a framework for its safe handling and disposal based

on general best practices for hazardous chemical waste in a research environment.

Pre-Disposal Considerations and Waste
Identification
Before beginning any disposal process, it is essential to properly characterize the waste. Lturm-

36 waste streams in a laboratory setting can be categorized as follows:

Solid Waste: This includes unused or expired pure Lturm-36 powder, as well as

contaminated consumables such as gloves, weighing papers, and pipette tips.

Liquid Waste: This comprises solutions containing Lturm-36, such as stock solutions

(commonly prepared in DMSO[1]), reaction mixtures, and the first rinse of emptied

containers.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with Lturm-36.
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All waste must be considered hazardous.[3] Never dispose of Lturm-36 or its containers in the

regular trash or down the drain.[4]

Quantitative Data for Disposal Planning
While specific quantitative disposal parameters for Lturm-36 are not publicly available and

would be detailed in the manufacturer's SDS, general guidelines for laboratory chemical waste

provide a basis for safe management.

Parameter Guideline Source

Container Fill Level

Do not fill beyond the neck or

leave at least one-inch of

headroom to allow for

expansion.

CWU

pH Range for Aqueous Waste

If neutralization is a possibility

(consult SDS), the pH should

be adjusted to between 5.0

and 12.5 before any potential

drain disposal is considered

(only if explicitly permitted).

CWU

Storage Limit in Lab

Do not store more than 10

gallons of hazardous waste in

your laboratory.

Dartmouth

Container Rinsing

The first rinse of an empty

container must be collected

and disposed of as hazardous

waste.

Dartmouth, Lehigh

Step-by-Step Disposal Protocol
The following is a general experimental protocol for the proper disposal of Lturm-36 waste.

Note: Your institution's specific hazardous waste management plan must be followed.

Materials:
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Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste containers (compatible with the waste type, e.g., separate

containers for solid and liquid waste).

Hazardous waste labels.

Secondary containment bins.

Procedure:

Segregation of Waste:

Collect solid waste contaminated with Lturm-36 in a designated, leak-proof hazardous

waste container.

Collect liquid waste containing Lturm-36 in a separate, compatible, and sealable

hazardous waste container. Avoid mixing with incompatible chemicals.[4]

Place all contaminated sharps directly into a puncture-resistant sharps container labeled

for hazardous chemical waste.

Container Management:

Ensure all waste containers are in good condition, free from leaks or cracks, and are made

of a material compatible with the chemical waste.[3]

Keep waste containers securely capped at all times, except when adding waste.[3][4]

Labeling:

As soon as waste accumulation begins, affix a hazardous waste label to each container.[5]

Clearly write the full chemical name "Lturm-36" and list all other constituents of the waste

mixture. Chemical abbreviations are not acceptable.[3] Include concentration or

percentage estimates.
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Storage:

Store hazardous waste in a designated and secure satellite accumulation area within the

laboratory.[6]

Use secondary containment, such as a bin, for all liquid hazardous waste containers to

contain any potential leaks.[3][4]

Segregate containers of Lturm-36 waste from incompatible materials.

Disposal of Empty Containers:

Thoroughly empty the original Lturm-36 container.

The first rinse of the container with a suitable solvent (e.g., the solvent used for the stock

solution) must be collected and treated as hazardous liquid waste.[3][4]

After the initial hazardous rinse, triple-rinse the container with an appropriate solvent. This

subsequent rinsate may also need to be collected as hazardous waste depending on

institutional policies.

Once properly rinsed and air-dried, deface or remove the original label before disposing of

the container as regular solid waste or glass waste, in accordance with institutional

guidelines.[4][5]

Arranging for Pickup:

Once a waste container is full or has been in storage for the maximum allowable time

(e.g., up to one year for partially filled containers in a satellite accumulation area), arrange

for its collection by your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste management company.[6]

Lturm-36 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Lturm-

36.
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Caption: Workflow for the proper disposal of Lturm-36 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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